Cas no 46817-52-1 ([1,1'-Biphenyl]-4-ol, 4-(dihydrogen phosphate))

• Product Name: [1,1'-Biphenyl]-4-ol, 4-(dihydrogen phosphate)
• CAS No: 46817-52-1
• MF: C₁₂H₁₁O₄P
• MW: 250.187104463577
• CID: 5465244
• Update Time: 2025-06-08

[1,1'-Biphenyl]-4-ol, 4-(dihydrogen phosphate) Chemical and Physical Properties

Names and Identifiers

• 4-Phenylphenol phosphate
• (4-phenylphenoxy)phosphonic acid
• (4-phenylphenyl) dihydrogen phosphate
• Z3216207814
• [1,1'-Biphenyl]-4-ol, 4-(dihydrogen phosphate)

• Inchi： 1S/C12H11O4P/c13-17(14,15)16-12-8-6-11(7-9-12)10-4-2-1-3-5-10/h1-9H,(H2,13,14,15)
• InChI Key： HCMDALUSRXPQDD-UHFFFAOYSA-N
• SMILES： P(=O)(O)(O)OC1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 250.03949583 g/mol
• Monoisotopic Mass: 250.03949583 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8
• Molecular Weight: 250.19

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on [1,1'-Biphenyl]-4-ol, 4-(dihydrogen phosphate)

Comprehensive Overview of [1,1'-Biphenyl]-4-ol, 4-(dihydrogen phosphate) (CAS No. 46817-52-1)

[1,1'-Biphenyl]-4-ol, 4-(dihydrogen phosphate) (CAS No. 46817-52-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 4-(Dihydrogen phosphate)-[1,1'-biphenyl]-4-ol, is characterized by its biphenyl backbone and a dihydrogen phosphate group, which imparts specific chemical and biological properties that make it a valuable candidate for various applications.

The molecular structure of [1,1'-Biphenyl]-4-ol, 4-(dihydrogen phosphate) is composed of two phenyl rings connected by a single bond, with a hydroxyl group and a dihydrogen phosphate group attached to the fourth carbon atom of one of the phenyl rings. This arrangement provides the compound with a combination of aromatic and polar functionalities, which can influence its solubility, reactivity, and biological activity.

Recent studies have highlighted the potential of [1,1'-Biphenyl]-4-ol, 4-(dihydrogen phosphate) in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits promising anti-inflammatory properties. The dihydrogen phosphate group plays a crucial role in modulating the compound's interaction with biological targets, such as enzymes and receptors involved in inflammatory pathways.

In addition to its anti-inflammatory effects, [1,1'-Biphenyl]-4-ol, 4-(dihydrogen phosphate) has been investigated for its potential as an antioxidant. Oxidative stress is a key factor in many diseases, including neurodegenerative disorders and cardiovascular diseases. Studies have demonstrated that this compound can effectively scavenge free radicals and protect cells from oxidative damage. The biphenyl backbone contributes to its stability and ability to penetrate cell membranes, enhancing its antioxidant activity.

The pharmacokinetic properties of [1,1'-Biphenyl]-4-ol, 4-(dihydrogen phosphate) have also been studied extensively. Research indicates that it has favorable absorption and distribution characteristics, making it suitable for oral administration. The compound's ability to cross the blood-brain barrier has been particularly noteworthy, suggesting its potential use in central nervous system (CNS) disorders.

Clinical trials are currently underway to evaluate the safety and efficacy of [1,1'-Biphenyl]-4-ol, 4-(dihydrogen phosphate) in treating various conditions. Early results from phase I trials have shown that the compound is well-tolerated by patients with minimal side effects. These findings are encouraging and pave the way for further clinical development.

Beyond its therapeutic applications, [1,1'-Biphenyl]-4-ol, 4-(dihydrogen phosphate) has found use in analytical chemistry as a reference standard for the quantification of related compounds. Its well-defined structure and stability make it an ideal candidate for calibration purposes in high-performance liquid chromatography (HPLC) and other analytical techniques.

In conclusion, [1,1'-Biphenyl]-4-ol, 4-(dihydrogen phosphate) (CAS No. 46817-52-1) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it a promising candidate for the development of new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, further solidifying its importance in the scientific community.